Cas no 60663-73-2 (5-Pyrimidinecarbothioamide,6-amino-1,2,3,4-tetrahydro-1-(2-methylpropyl)-2,4-dioxo-N-(phenylmethyl)-)

• Product Name: 5-Pyrimidinecarbothioamide,6-amino-1,2,3,4-tetrahydro-1-(2-methylpropyl)-2,4-dioxo-N-(phenylmethyl)-
• CAS No: 60663-73-2
• MF: C₁₆H₂₀N₄O₂S
• MW: 332.420601844788
• CID: 1624964
• Update Time: 2024-09-13

5-Pyrimidinecarbothioamide,6-amino-1,2,3,4-tetrahydro-1-(2-methylpropyl)-2,4-dioxo-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbothioamide,6-amino-1,2,3,4-tetrahydro-1-(2-methylpropyl)-2,4-dioxo-N-(phenylmethyl)-
• 5-Pyrimidinecarbothioamide, 6-amino-1,2,3,4-tetrahydro-1-(2-methylpropyl)-2,4-dioxo-N-(phenylmethyl)-

• Inchi： 1S/C16H20N4O2S/c1-10(2)9-20-13(17)12(14(21)19-16(20)22)15(23)18-8-11-6-4-3-5-7-11/h3-7,10H,8-9,17H2,1-2H3,(H,18,23)(H,19,21,22)
• InChI Key： IZYWIDAIGKCQTL-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(C)C)C(N)=C(C(NCC2=CC=CC=C2)=S)C(=O)N1

Computed Properties

• Exact Mass: 332.1309

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Melting Point: 228-229 °C(Solv: ethanol (64-17-5))
• PSA: 87.46
• pka: 7.75±0.40(Predicted)